2-Chloro-9-(tetrahydropyran-2-yl)adenine
CAS No.: 77111-77-4
Cat. No.: VC3803963
Molecular Formula: C10H12ClN5O
Molecular Weight: 253.69 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 77111-77-4 |
---|---|
Molecular Formula | C10H12ClN5O |
Molecular Weight | 253.69 g/mol |
IUPAC Name | 2-chloro-9-(oxan-2-yl)purin-6-amine |
Standard InChI | InChI=1S/C10H12ClN5O/c11-10-14-8(12)7-9(15-10)16(5-13-7)6-3-1-2-4-17-6/h5-6H,1-4H2,(H2,12,14,15) |
Standard InChI Key | IZHATATVLOKVET-UHFFFAOYSA-N |
SMILES | C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N |
Canonical SMILES | C1CCOC(C1)N2C=NC3=C(N=C(N=C32)Cl)N |
Introduction
Chemical Identity and Structural Characteristics
Molecular Composition and Nomenclature
2-Chloro-9-(tetrahydropyran-2-yl)adenine is systematically named as 2-chloro-9-(oxan-2-yl)purin-6-amine. Its IUPAC name reflects the adenine backbone modified with a chlorine atom at position 2 and a tetrahydropyran (oxane) ring at position 9. Key identifiers include:
Property | Value |
---|---|
CAS Registry Number | 77111-77-4 |
Molecular Formula | |
Molecular Weight | 253.69 g/mol |
Synonyms | 2-Chloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine; 2-Cl-THP-adenine |
The compound typically presents as a white crystalline powder with a purity of ≥99%, as reported by commercial suppliers .
Structural Analysis
Synthesis and Manufacturing
Quality Control
Suppliers specify a purity of ≥99%, verified via high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy . Stability tests indicate that the compound remains intact under sealed, dry storage at -20°C for over two years .
Biological Activity and Mechanism of Action
Enzymatic Interactions
Applications in Research
Pharmacological Studies
Preliminary investigations position 2-chloro-9-(tetrahydropyran-2-yl)adenine as a candidate for drug discovery, particularly in oncology and immunology. Its structural motifs align with purine analogs used in chemotherapy, such as cladribine and fludarabine, though its specific therapeutic targets remain unexplored .
Agricultural Biotechnology
Although prohibited sources cite crop yield improvements, peer-reviewed studies are absent in the provided materials. Rigorous field trials are necessary to substantiate claims of enhanced growth in wheat, corn, and oilseed rape.
Hazard | GHS Code | Precautionary Measures |
---|---|---|
Acute toxicity (oral) | H302 | Avoid ingestion; use PPE |
Skin irritation | H315 | Wear gloves and protective clothing |
Supplier | Purity | Packaging | Price Range |
---|---|---|---|
Zhejiang Jiuzhou Chem Co. | ≥99% | 200 kg/drum | $150–$200/kg |
BLD Pharmatech | ≥99% | 1 g–100 g/vial | $300–$500/g |
Market Trends
Demand for 2-chloro-9-(tetrahydropyran-2-yl)adenine has risen modestly since 2021, driven by academic and pharmaceutical research. China dominates production, accounting for 70% of global supply .
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